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Compound of Interest

Compound Name: Boc-D-Ser(Tos)-O-Bzl

Cat. No.: B129715

Essential Safety and Handling Guide for Boc-D-
Ser(Tos)-O-Bzl

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-D-Ser(Tos)-O-Bzl was not located.
The following guidance is based on the safety information for the closely related compounds,
Boc-D-Ser(Bzl)-OH and N-Boc-D-serine benzyl ester. It is imperative to conduct a thorough risk
assessment before handling this chemical and to consult with your institution's environmental
health and safety department.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Boc-D-Ser(Tos)-O-Bzl. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound.

l. Personal Protective Equipment (PPE)

When handling Boc-D-Ser(Tos)-O-Bzl, a comprehensive approach to personal protection is
essential to minimize exposure and ensure laboratory safety. The following table summarizes
the required personal protective equipment.
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PPE Category Item Specifications

Chemical splash goggles are

) required. A face shield should

Eye Protection Safety Goggles ]
be worn over safety glasses if

there is a risk of splashing.

Disposable nitrile gloves are
suitable for short-term

Hand Protection Chemical-resistant gloves protection.[1] Glove selection
should be based on a thorough

hazard assessment.[2]

A flame-retardant lab coat,
Body Protection Laboratory Coat such as Nomex®, should be

worn and fully buttoned.

A NIOSH-approved N95 dust

mask or higher is
Respiratory Protection N95 Dust Mask recommended, especially

when handling the powder

form to avoid inhalation.

Shoes must fully cover the
Footwear Closed-toe Shoes feet
eet.

Il. Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for the safe handling of Boc-D-Ser(Tos)-O-
Bzl

e Preparation:
o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.
o Confirm all necessary PPE is available and in good condition.

» Handling the Compound:
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[e]

Work exclusively within a well-ventilated chemical fume hood.

o

When weighing or transferring the solid, use caution to avoid generating dust.

[¢]

Keep the container tightly closed when not in use.

[¢]

Avoid contact with skin, eyes, and clothing.[3]

[e]

Do not eat, drink, or smoke in the handling area.[3]

e In Case of Exposure:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,
seek medical advice.[3]

o Inhalation: Move to fresh air. If you feel unwell, call a poison center or physician.

o Ingestion: If swallowed, seek immediate medical attention.[3]

lll. Disposal Plan

Proper disposal of Boc-D-Ser(Tos)-O-Bzl and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of in accordance with local, state, and federal regulations. This
may involve collection in a designated, labeled waste container for chemical waste.

o Contaminated PPE: Used gloves and other disposable PPE should be collected in a sealed
bag and disposed of as chemical waste.

o Empty Containers: Do not reuse empty containers. Dispose of them as chemical waste.

IV. Chemical and Physical Properties

The following table summarizes key quantitative data for the related compound, N-Boc-D-
serine benzyl ester.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4675301.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4675301.htm
https://www.fishersci.com/store/msds?partNumber=AAH6651406&productDescription=N-BOC-D-SERINE+BENZL+ESTER+5G&vendorId=VN00024248&countryCode=US&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4675301.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4675301.htm
https://www.benchchem.com/product/b129715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Molecular Formula

C15H21NO5

Molecular Weight

295.33 g/mol [3]

Melting Point

66-70°C[3]

Storage Temperature

2-8°C, under inert gas (Nitrogen or Argon)[3]

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling Boc-D-

Ser(Tos)-0-Bzl.
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Preparation
- Verify fume hood function
- Inspect PPE
- Locate safety equipment
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Don Personal Protective Equipment
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- N95 Mask
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Handling in Fume Hood
- Weigh/transfer carefully
- Keep container closed
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Post-Handling
- Clean work area
- Decontaminate equipment

Emergency Response

(If exposure occurs)

Waste Disposal /A
. - Eye wash
- Segregate chemical waste :
; . - Skin wash
- Dispose of contaminated PPE . .
- Seek medical attention

Doff PPE
- Remove gloves first
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Boc-D-Ser(Tos)-O-Bzl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Boc-D-
Ser(Tos)-0O-Bzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129715#personal-protective-equipment-for-handling-
boc-d-ser-tos-0-bzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6651406&productDescription=N-BOC-D-SERINE+BENZL+ESTER+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/shop/products/n-boc-d-serine-benzyl-ester-95-thermo-scientific/AAH6651406
https://www.fishersci.com/shop/products/n-boc-d-serine-benzyl-ester-95-thermo-scientific/AAH6651406
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4675301.htm
https://www.benchchem.com/product/b129715#personal-protective-equipment-for-handling-boc-d-ser-tos-o-bzl
https://www.benchchem.com/product/b129715#personal-protective-equipment-for-handling-boc-d-ser-tos-o-bzl
https://www.benchchem.com/product/b129715#personal-protective-equipment-for-handling-boc-d-ser-tos-o-bzl
https://www.benchchem.com/product/b129715#personal-protective-equipment-for-handling-boc-d-ser-tos-o-bzl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

